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Compound of Interest

Compound Name: Fmoc-Arg(Pmc)-OH

Cat. No.: B058595

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety data and handling precautions for
Fmoc-Arg(Pmc)-OH (Na-Fmoc-Nw-(2,2,5,7,8-pentamethylchroman-6-sulfonyl)-L-arginine), a
key reagent in solid-phase peptide synthesis. Adherence to these guidelines is crucial for
ensuring laboratory safety and minimizing potential exposure risks.

Chemical and Physical Properties

Fmoc-Arg(Pmc)-OH is a white to off-white powder. A summary of its key physical and
chemical properties is presented below.

Property Value

CAS Number 119831-72-0

Molecular Formula Cs5H42N4O7S

Molecular Weight 662.8 g/mol

Melting Point 70-120 °C (decomposition)[1]
Storage Temperature 2-8°C, sealed in a dry environment

Hazard Identification and Classification
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There are conflicting reports from suppliers regarding the GHS classification of Fmoc-
Arg(Pmc)-OH. It is imperative for users to consult the specific safety data sheet (SDS)
provided with their product. The following table summarizes the classifications found.

Hazard . .
o GHS Pictogram Signal Word Hazard Statements
Classification

H315: Causes skin
irritation.[2][3] H319:
Causes serious eye
irritation.[2][3] H335:
May cause respiratory
irritation.[2][3]

Classification 1 wualt text Warning

Not classified as a
hazardous substance
Classification 2 or mixture according No signal word No hazard statements
to Regulation (EC) No
1272/2008.[4]

Due to these discrepancies, it is recommended to handle Fmoc-Arg(Pmc)-OH with caution,
assuming it possesses the potential for skin, eye, and respiratory irritation.

Handling and Storage Precautions

Proper handling and storage are essential to minimize exposure and maintain the integrity of
the reagent.

Engineering Controls

o Work in a well-ventilated area.

e Use a chemical fume hood or a ventilated balance enclosure when weighing and handling
the solid powder to minimize dust inhalation.[5]

Personal Protective Equipment (PPE)

The following PPE should be worn when handling Fmoc-Arg(Pmc)-OH:
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PPE Type Specification

) Safety glasses with side-shields or chemical
Eye/Face Protection
splash goggles.[2][5]

Hand Protection Chemical-resistant gloves (e.g., nitrile).[2]

Skin and Body Protection Laboratory coat.[5]

An N95 (US) or type P1 (EN 143) dust mask is
Respiratory Protection recommended if handling outside of a fume
hood.[6]

Storage

o Store in a tightly closed container.[3][5]

o Keep in a cool, dry place, away from incompatible substances such as strong oxidizing
agents.[5]

 Recommended storage temperature is between 2°C and 8°C.

A logical workflow for the safe handling of Fmoc-Arg(Pmc)-OH is depicted below.
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Safe Handling Workflow for Fmoc-Arg(Pmc)-OH

Preparation

Consult SDS
Don PPE
Prepare Workspace
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Safe Handling Workflow
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Emergency Procedures

In the event of exposure or a spill, follow these first-aid and cleanup measures.

First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[3]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water.[3] If skin

irritation occurs, get medical advice.[3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[3] If eye irritation persists,

get medical advice.[3]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water and consult a doctor.

Accidental Release Measures

» Small Spills: Carefully sweep up the solid material and place it into a suitable, labeled

container for disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Prevent dust from spreading. Collect the material and place it in a sealed container for

disposal.

The decision-making process for responding to an accidental exposure is outlined in the

following diagram.
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Accidental Exposure Response

Identify Route
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Accidental Exposure Response

Toxicological Information

No quantitative toxicological data, such as LD50 or LC50 values, are available for Fmoc-
Arg(Pmc)-OH. The primary health hazards are considered to be irritation to the skin, eyes, and
respiratory system.

Experimental Protocols for Hazard Assessment

While specific experimental data on the irritancy of Fmoc-Arg(Pmc)-OH is not publicly
available, the following are summaries of the standardized OECD protocols used to assess
skin and eye irritation for chemical substances.
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD TG 439)

This test method evaluates the potential of a substance to cause skin irritation by assessing its
cytotoxicity on a reconstructed human epidermis model.

Tissue Preparation: Reconstructed human epidermis tissues are pre-incubated overnight.

o Chemical Exposure: The test chemical (solid or liquid) is applied topically to the tissue
surface for a defined period (e.g., 60 minutes).[7] A negative control (e.g., PBS) and a
positive control (e.g., 5% SDS) are run in parallel.[7]

o Post-Exposure Incubation: The chemical is removed by washing, and the tissues are
incubated for approximately 42 hours to allow for the expression of cytotoxic effects.[7]

¢ Viability Assessment: Tissue viability is determined using a colorimetric assay, typically the
MTT assay. This measures the activity of mitochondrial reductase in the cells.

o Classification: A chemical is classified as a skin irritant if the tissue viability is reduced below
a certain threshold (e.g., 50%) compared to the negative control.

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test (OECD TG 492)

This method assesses the potential for a chemical to cause serious eye damage or eye
irritation.

o Tissue Preparation: Reconstructed human cornea-like epithelial tissues are prepared.

o Chemical Exposure: The test substance is applied to the surface of the corneal tissue.
Exposure times differ for liquids (e.g., 30 minutes) and solids (e.g., 6 hours).[5]

o Post-Exposure Incubation: The substance is rinsed off, and the tissues are incubated.

 Viability Assessment: Cell viability is measured, typically using the MTT assay.
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o Classification: The chemical is classified as an eye irritant or causing serious eye damage
based on the reduction in tissue viability compared to the negative control.

Disposal Considerations

All waste materials, including unused product and contaminated items (e.g., gloves, weighing
paper), should be disposed of as hazardous chemical waste in accordance with local, state,
and federal regulations. Do not dispose of down the drain or in general waste.

This guide is intended to provide comprehensive safety information for the handling of Fmoc-
Arg(Pmc)-OH. It is not a substitute for a thorough review of the Safety Data Sheet provided by
the supplier and a comprehensive risk assessment for the specific procedures being
undertaken. Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fmoc-Arg(Pmc)-OH: A Comprehensive Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058595#safety-data-sheet-and-handling-precautions-
for-fmoc-arg-pmc-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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